N-(6-methyl-4-oxo-1,4-dihydro-2-pyrimidinyl)-N'-(4-phenoxyphenyl)guanidine

• IUPAC Name: 2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)-1-(4-phenoxyphenyl)guanidine
• InChI: InChI=1S/C18H17N5O2/c1-12-11-16(24)22-18(20-12)23-17(19)21-13-7-9-15(10-8-13)25-14-5-3-2-4-6-14/h2-11H,1H3,(H4,19,20,21,22,23,24)
• InChI Key: KJFCEDOEAVKEPY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N=C(N)NC2=CC=C(C=C2)OC3=CC=CC=C3
• Isomeric SMILES: CC1=CC(=O)NC(=N1)/N=C(/N)\NC2=CC=C(C=C2)OC3=CC=CC=C3
• Molecular Formula: C18H17N5O2
• Molecular Weight: 335.4 g/mol

Description

N-(6-methyl-4-oxo-1,4-dihydro-2-pyrimidinyl)-N'-(4-phenoxyphenyl)guanidine, commonly known as MOPPG, is a small molecule compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is synthesized through a multistep process and has been found to exhibit promising pharmacological properties.

Mechanism of Action

The mechanism of action of MOPPG is not well understood, but it is believed to act on various cellular pathways. MOPPG has been found to inhibit the expression of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), which are involved in various inflammatory diseases. MOPPG has also been shown to induce apoptosis in cancer cells by activating the caspase-dependent pathway.
Biochemical and Physiological Effects:
MOPPG has been found to have a significant impact on various biochemical and physiological processes. It has been shown to reduce oxidative stress, which is associated with various diseases, including cancer, cardiovascular disease, and neurodegenerative disorders. MOPPG also exhibits antihypertensive effects by reducing blood pressure and improving endothelial function.

Advantages and Limitations for Lab Experiments

One of the major advantages of MOPPG is its high purity and yield, which makes it suitable for various lab experiments. However, the limited availability of this compound can be a major limitation for its use in large-scale studies. In addition, the mechanism of action of MOPPG is not well understood, which limits its potential applications.

Future Directions

There are several future directions for the study of MOPPG. One possible direction is to investigate its potential therapeutic applications in other diseases, such as neurodegenerative disorders and autoimmune diseases. Another direction is to study the mechanism of action of MOPPG in more detail, which could lead to the development of more effective drugs based on this compound. Finally, the synthesis of MOPPG could be optimized to increase its yield and availability for large-scale studies.
Conclusion:
In conclusion, MOPPG is a promising compound with potential therapeutic applications in various diseases. Its synthesis method yields high purity and yield, making it suitable for various lab experiments. MOPPG exhibits significant biochemical and physiological effects, and its mechanism of action is not well understood. Future studies could focus on investigating its potential therapeutic applications in other diseases and optimizing its synthesis for large-scale studies.

Synthesis Methods

The synthesis of MOPPG involves the reaction of 6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine with 4-phenoxyphenyl isocyanate, followed by the reaction with guanidine hydrochloride. The final product is obtained after purification using column chromatography. This process yields MOPPG with high purity and yield.

Scientific Research Applications

MOPPG has been extensively studied for its potential therapeutic applications in various diseases. It has been found to exhibit anti-inflammatory, analgesic, and anti-cancer properties. In addition, MOPPG has been shown to have a positive effect on cardiovascular and neurological disorders.